molecular formula B6BaH4 B081756 Barium boride CAS No. 12046-08-1

Barium boride

Cat. No. B081756
CAS RN: 12046-08-1
M. Wt: 202.2 g/mol
InChI Key: DBNPLCUZNLSUCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Barium boride is a compound with the molecular formula BaB6 . It is a black, odorless powder that is insoluble in water .


Synthesis Analysis

Barium boride can be synthesized through the reduction of oxides of alkaline-earth metals by boron or a boron-containing compound . This process involves the destruction of Me-O bonds and the generation of Me-B bonds in the formation of the corresponding borides .


Molecular Structure Analysis

The structural analysis of barium boride shows that it has two kinds of undulation that depicts it has both bonding and antibonding . The growth rates of the barium diboride crystal are most likely along a-c and b-c directions .


Chemical Reactions Analysis

Barium reacts with oxygen when exposed to air, forming a thin passivating layer of BaO on the surface . When ignited, barium reacts with both oxygen and nitrogen, forming a mixture of BaO, Ba3N2, and BaO2 .


Physical And Chemical Properties Analysis

Barium boride is a black, odorless powder that is insoluble in water . It has a molecular weight of 202.2 g/mol . It has a complexity of 0, as computed by Cactvs 3.4.8.18 .

Scientific Research Applications

  • Crystal Chemistry of Borides : Borides, including barium boride, have a rich crystal chemistry that can potentially offer tools for various applications. The interaction between metals and boron in these compounds results in varied material properties, many of which can be chemically tuned (Akopov, Yeung, & Kaner, 2017).

  • Imaging and Material Analysis : Barium layers in ceramic materials, such as the cuprate superconductor NdBa2Cu3O7−δ, have been imaged using high-resolution techniques, demonstrating the role of barium compounds in detailed material analysis (Freitag & Mader, 1999).

  • Resistive Thick Films : Resistive thick films based on nickel and barium borides have been examined, showing changes in surface morphology, phase composition, and electrical resistance upon laser radiation treatment (Paustovskii et al., 2004).

  • Fluorine Compounds with Barium : Barium fluoride, a compound related to barium boride, has applications in welding, glass manufacture, and infrared transmitting windows. Its combination with borides like boron trifluoride is used in the synthesis of various boron-containing materials (Mahmood & Lindahl, 2000).

  • AC Conduction in Boride Films : The study of electrical resistance in thick barium boride films has revealed their frequency-dependent behavior, indicating potential applications in electronic devices (Rud’, Tel'nikov, & Akulova, 1983).

  • Nanoparticle Synthesis : Barium boride (BaB6) nanoparticles have been successfully synthesized at low temperatures, showing unique physical properties due to the electron dispersion in B6 octahedra, which could be significant for various technological applications (Zhao et al., 2009).

  • Nuclear Waste Immobilization : Sodium barium borosilicate glass, which can incorporate barium, has been developed for the immobilization of high-level nuclear waste, highlighting the potential of barium compounds in environmental management (Mishra et al., 2008).

  • Investigation of Thermionic Emitters : Barium compounds, including barium borides, have been investigated for their use in thermionic emitters, which are crucial for converting thermal energy to electrical energy (Wright, 1953).

  • Radiation Shielding Features : Barium-containing borate-based glasses have been studied for their radiation shielding properties, illustrating the role of barium in enhancing these features (Mhareb et al., 2020).

  • Barium Ions in Biomaterials : The use of barium in biomaterials, including its incorporation into hydrogels and calcium phosphates for tissue engineering, has been explored, indicating its potential biomedical applications (Kovrlija, Locs, & Loca, 2021).

Safety And Hazards

Barium compounds, including barium boride, are toxic if swallowed and harmful if inhaled . For a 15-minute exposure, the concentration of barium should not exceed 1.5 mg m-3 . It is recommended to use personal protective equipment/face protection and ensure adequate ventilation when handling barium compounds .

Future Directions

Intermetallic borides, including barium boride, are of particular interest due to their great potential in thermoelectric generators, which can operate under extreme environmental conditions . The deployment of the full arsenal of synthesis techniques and sophisticated strategies developed in the past decades to optimize the thermoelectric properties may lead to the discovery of boron-based compounds with thermoelectric performance rivaling that of state-of-the-art thermoelectric materials .

properties

InChI

InChI=1S/6B.Ba
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DBNPLCUZNLSUCT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[B].[B].[B].[B].[B].[B].[Ba]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

BaB6, B6Ba
Record name barium hexaboride
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Black odorless powder; Insoluble in water; [Alfa Aesar MSDS]
Record name Barium boride
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/9692
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

Product Name

Barium hexaboride

CAS RN

12046-08-1
Record name Barium boride (BaB6)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=12046-08-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Barium boride (BaB6), (OC-6-11)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012046081
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Barium boride (BaB6), (OC-6-11)-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Barium hexaboride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.774
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Citations

For This Compound
27
Citations
EE Moses - Results in Physics, 2020 - Elsevier
… The patterns of the quantum–mechanical behavior of the barium boride electrons (ie compared with to other complex diboride [14]) are suggestive that it is a special kind of …
Number of citations: 2 www.sciencedirect.com
F Drymiotis - 2002 - search.proquest.com
We present experimental results of magnetization, resistance and specific heat, on single crystals of several Half Heusler alloys. In particular we focus on the 18 valence electrons …
Number of citations: 3 search.proquest.com
TI Serebryakova, EV Marek - Soviet Powder Metallurgy and Metal …, 1969 - Springer
… In the preparation of barium boride by the boron carbide technique, the barium content exhibits substantial deviations (up to 3%) from theoretical (67.9 wt.% Ba). X-ray diffraction phase …
Number of citations: 16 link.springer.com
X Zhao, G Min, L Zhang, L Liang… - International Journal of …, 2009 - World Scientific
… The reaction synthesis of barium boride (BaB6) nanoparticles under low temperature was investigated in this study. X-ray diffraction (XRD) was used to investigate the phase and the …
Number of citations: 2 www.worldscientific.com
AL Ramaswamy, J Glass, P Renn… - Journal of Energetic …, 2004 - Taylor & Francis
… , the closest correspondence for the two lines was obtained for cubic barium boride. Table 5 gives the cubic barium boride reported data compared with the observed measurements. …
Number of citations: 3 www.tandfonline.com
SS Kiparisov, TP Tsypysheva, NA Iofis - Izv. Vyssh. Uchebn. Zaved., Tsvet …, 1976 - osti.gov
… The possibility is confirmed of obtaining the binary lanthanum-barium boride with a specified content of BaB/sub 6/ equal to 30 to 40 mole%, which possesses higher emissivity …
Number of citations: 2 www.osti.gov
MM Hasan, E Kisi, H Sugo - Materials Science and Engineering: B, 2023 - Elsevier
… To prepare barium-boride composites, LaB 6 powder synthesized via the borothermic route was first milled with 5% and 20% (by mass) BaHfO 3 , subsequently sintered, as discussed …
Number of citations: 1 www.sciencedirect.com
RM Jarvis - 2005 - search.proquest.com
Near infrared (NIR) Raman spectroscopy has recently been shown to be a potentially powerful whole-organism fingerprinting technique and is attracting interest within microbial …
Number of citations: 0 search.proquest.com
L Davis Jr, HH Barrett - 1979 - inis.iaea.org
… first and second materials are serving as the target of the source 22 with electrons impinging directly upon the first and second materials, the barium is provided in form of barium boride …
Number of citations: 2 inis.iaea.org
DT Vier - 1975 - osti.gov
thermionic emitters, mixed oxides that give combined properties that are desirable in many applications, lasers, dielectrics made from rare-earth compounds such as the titanates, …
Number of citations: 8 www.osti.gov

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.